Cas no 353743-43-8 (Ethyl 3-bromo-5-fluorobenzoate)

Ethyl 3-bromo-5-fluorobenzoate structure
353743-43-8 structure
Product Name:Ethyl 3-bromo-5-fluorobenzoate
CAS No:353743-43-8
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD10566820
CID:1470031
PubChem ID:43476807
Update Time:2025-04-20

Ethyl 3-bromo-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-5-fluorobenzoate
    • 3-bromo-5-fluorobenzoic acid ethyl ester
    • SBB093403
    • SureCN418340
    • CTK7B8293
    • 3-bromo-5-fluoro-benzoic acid ethyl ester
    • ethyl 3-bromo-5-fluoro-benzoate
    • AGN-PC-0006M5
    • PubChem14822
    • 1,2-diamino-3-bromo-5-fluorobenzene
    • 3-bromo-5-fluoro-1,2-phenylenediamine
    • 3-Bromo-1,2-diamino-5-fluorobenzene
    • 3-bromo-5-fluoro-1,2-diaminobenzene
    • PC3592
    • 3-bromo-5-fluoro-benzene-1,2-diamine
    • 3-bromo-5-fluorobenzoic acid ethyl ester; SBB093403; SureCN418340; CTK7B8293; 3-bromo-5-fluoro-benzoic acid ethyl ester; ethyl 3-bromo-5-fluoro-benzoate; AGN-PC-0006M5; PubChem14822; 1,2-diamino-3-bromo-5-fluorobenzene; 3-bromo-5-fluoro-1,2-phenylenediamine; 3-Bromo-1,2-diamino-5-fluorobenzene; 3-bromo-5-fluoro-1,2-diaminobenzene; PC3592; 3-bromo-5-fluoro-benzene-1,2-diamine;
    • SCHEMBL670880
    • E90367
    • MFCD10566820
    • NXLQOVWASVDMHM-UHFFFAOYSA-N
    • 353743-43-8
    • DB-124818
    • CS-0194411
    • AKOS009471518
    • Ethyl3-Bromo-5-fluorobenzoate
    • MDL: MFCD10566820
    • Inchi: 1S/C9H8BrFO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
    • InChI Key: NXLQOVWASVDMHM-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(=O)OCC)=C1)F

Computed Properties

  • Exact Mass: 245.96917g/mol
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Ethyl 3-bromo-5-fluorobenzoate Pricemore >>

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